3-(2,3-Dihydro-1-benzofuran-5-yl)-5-(trifluoromethyl)-1,4-dihydropyrazol-5-ol

• IUPAC Name: 3-(2,3-dihydro-1-benzofuran-5-yl)-5-(trifluoromethyl)-1,4-dihydropyrazol-5-ol
• InChI: InChI=1S/C12H11F3N2O2/c13-12(14,15)11(18)6-9(16-17-11)7-1-2-10-8(5-7)3-4-19-10/h1-2,5,17-18H,3-4,6H2
• InChI Key: YYECUDPGGVBZTK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)C3=NNC(C3)(C(F)(F)F)O
• Molecular Formula: C12H11F3N2O2
• Molecular Weight: 272.22 g/mol

Description

3-(2,3-Dihydro-1-benzofuran-5-yl)-5-(trifluoromethyl)-1,4-dihydropyrazol-5-ol, also known as CERC-501, is a novel drug compound that is being researched for its potential therapeutic applications. CERC-501 belongs to the class of drugs known as kappa opioid receptor antagonists, which have been shown to have potential therapeutic benefits for a variety of conditions.

Mechanism of Action

3-(2,3-Dihydro-1-benzofuran-5-yl)-5-(trifluoromethyl)-1,4-dihydropyrazol-5-ol works by blocking the kappa opioid receptor, which is involved in the regulation of mood and anxiety. By blocking this receptor, 3-(2,3-Dihydro-1-benzofuran-5-yl)-5-(trifluoromethyl)-1,4-dihydropyrazol-5-ol may help to reduce symptoms of depression and anxiety.
Biochemical and Physiological Effects:
3-(2,3-Dihydro-1-benzofuran-5-yl)-5-(trifluoromethyl)-1,4-dihydropyrazol-5-ol has been shown to have several biochemical and physiological effects. Animal studies have shown that 3-(2,3-Dihydro-1-benzofuran-5-yl)-5-(trifluoromethyl)-1,4-dihydropyrazol-5-ol can increase the levels of certain neurotransmitters in the brain, such as dopamine and norepinephrine. 3-(2,3-Dihydro-1-benzofuran-5-yl)-5-(trifluoromethyl)-1,4-dihydropyrazol-5-ol has also been shown to reduce the levels of a stress hormone called corticotropin-releasing factor (CRF), which is believed to be involved in the development of anxiety and depression.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2,3-Dihydro-1-benzofuran-5-yl)-5-(trifluoromethyl)-1,4-dihydropyrazol-5-ol in lab experiments is that it has been shown to have a high degree of selectivity for the kappa opioid receptor, meaning that it does not interact with other receptors in the brain. However, one limitation of using 3-(2,3-Dihydro-1-benzofuran-5-yl)-5-(trifluoromethyl)-1,4-dihydropyrazol-5-ol is that it has a relatively short half-life, which may make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on 3-(2,3-Dihydro-1-benzofuran-5-yl)-5-(trifluoromethyl)-1,4-dihydropyrazol-5-ol. One area of research could focus on the use of 3-(2,3-Dihydro-1-benzofuran-5-yl)-5-(trifluoromethyl)-1,4-dihydropyrazol-5-ol as a treatment for other conditions, such as substance abuse disorders or chronic pain. Another area of research could investigate the potential long-term effects of 3-(2,3-Dihydro-1-benzofuran-5-yl)-5-(trifluoromethyl)-1,4-dihydropyrazol-5-ol on the brain and body. Additionally, researchers could investigate the effects of combining 3-(2,3-Dihydro-1-benzofuran-5-yl)-5-(trifluoromethyl)-1,4-dihydropyrazol-5-ol with other drugs or therapies to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 3-(2,3-Dihydro-1-benzofuran-5-yl)-5-(trifluoromethyl)-1,4-dihydropyrazol-5-ol involves several steps, including the reaction of 2,3-dihydrobenzofuran with trifluoromethyl ketone, followed by the reaction of the resulting intermediate with hydrazine. The final product is obtained through a series of purification steps.

Scientific Research Applications

3-(2,3-Dihydro-1-benzofuran-5-yl)-5-(trifluoromethyl)-1,4-dihydropyrazol-5-ol has been the subject of several scientific studies, which have investigated its potential therapeutic applications. One area of research has focused on the use of 3-(2,3-Dihydro-1-benzofuran-5-yl)-5-(trifluoromethyl)-1,4-dihydropyrazol-5-ol as a treatment for depression and anxiety disorders. Animal studies have shown that 3-(2,3-Dihydro-1-benzofuran-5-yl)-5-(trifluoromethyl)-1,4-dihydropyrazol-5-ol has antidepressant and anxiolytic effects, which may be due to its ability to block the kappa opioid receptor.